Cas no 898750-97-5 ( )
structure
Product Name:
CAS No:898750-97-5
MF:C16H11ClF4O
MW:330.704557657242
MDL:MFCD03843951
CID:867851
PubChem ID:24726572
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-5-fluorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
- 3-(3-CHLORO-5-FLUOROPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
- 898750-97-5
- MFCD03843951
- DTXSID20644965
- AKOS016022139
-
-
- MDL: MFCD03843951
- Inchi: 1S/C16H11ClF4O/c17-11-7-10(8-12(18)9-11)5-6-15(22)13-3-1-2-4-14(13)16(19,20)21/h1-4,7-9H,5-6H2
- InChI Key: GLDWWPOWWSBXEC-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)CCC(C1C=CC=CC=1C(F)(F)F)=O)F
Computed Properties
- Exact Mass: 330.04300
- Monoisotopic Mass: 330.0434553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.334
- Boiling Point: 389.2°C at 760 mmHg
- Flash Point: 189.2°C
- Refractive Index: 1.519
- PSA: 17.07000
- LogP: 5.31340
Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB366738-1 g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone; 97% |
898750-97-5 | 1g |
€846.80 | 2022-08-31 | ||
| abcr | AB366738-1g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone, 97%; . |
898750-97-5 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366738-2g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone, 97%; . |
898750-97-5 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| Ambeed | A712200-1g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone |
898750-97-5 | 95+% | 1g |
$437.0 | 2025-04-15 | |
| A2B Chem LLC | AD12468-1g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone |
898750-97-5 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD12468-2g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone |
898750-97-5 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD12468-5g |
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone |
898750-97-5 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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